![molecular formula C19H16BrNO2 B4843938 3-[1-(3-bromophenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid](/img/structure/B4843938.png)
3-[1-(3-bromophenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid
Overview
Description
3-[1-(3-bromophenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid, also known as BRPP, is a chemical compound that belongs to the family of pyrrole derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications. BRPP is synthesized using a multi-step process, which involves the use of various reagents and solvents. The synthesis method is crucial to obtain a pure and highly stable form of BRPP.
Mechanism of Action
The mechanism of action of 3-[1-(3-bromophenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid is not fully understood. However, studies have shown that it works by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer cell growth, viral replication, and inflammation. This compound has been shown to inhibit the activity of the PI3K/Akt signaling pathway, which is involved in cancer cell growth and survival. It has also been shown to inhibit the activity of the HCV NS3 protease, which is essential for viral replication. Additionally, this compound has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in various inflammatory diseases.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. It has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. It has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest. Additionally, this compound has been shown to inhibit the replication of the hepatitis C virus by inhibiting the activity of the NS3 protease. Moreover, this compound has been shown to possess anti-inflammatory properties, making it a potential therapeutic agent for various inflammatory diseases.
Advantages and Limitations for Lab Experiments
3-[1-(3-bromophenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid has various advantages and limitations for lab experiments. One of the advantages is that it is a highly stable compound, which makes it suitable for long-term storage and use in experiments. Additionally, this compound is a relatively easy compound to synthesize, which makes it readily available for research purposes. However, one of the limitations of this compound is that it has low solubility in water, which can make it challenging to use in aqueous solutions. Moreover, the mechanism of action of this compound is not fully understood, which can make it challenging to design experiments to study its effects.
Future Directions
There are various future directions for the study of 3-[1-(3-bromophenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid. One of the future directions is to study its potential therapeutic applications in other diseases, such as neurological disorders. Additionally, future studies can focus on understanding the mechanism of action of this compound in more detail. Moreover, future studies can focus on developing more efficient and cost-effective synthesis methods for this compound. Furthermore, future studies can focus on developing derivatives of this compound with improved pharmacological properties.
Scientific Research Applications
3-[1-(3-bromophenyl)-5-phenyl-1H-pyrrol-2-yl]propanoic acid has gained significant attention in the scientific community due to its potential therapeutic applications. It has been studied for its anticancer, antiviral, and anti-inflammatory properties. This compound has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. It has also been studied for its antiviral properties against the hepatitis C virus. Additionally, this compound has been shown to possess anti-inflammatory properties, making it a potential therapeutic agent for various inflammatory diseases.
properties
IUPAC Name |
3-[1-(3-bromophenyl)-5-phenylpyrrol-2-yl]propanoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16BrNO2/c20-15-7-4-8-17(13-15)21-16(10-12-19(22)23)9-11-18(21)14-5-2-1-3-6-14/h1-9,11,13H,10,12H2,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWSFZCLSZJHKSI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(N2C3=CC(=CC=C3)Br)CCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.